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Compound of Interest

Compound Name: (Des-Asp1,Ile8)-Angiotensin II

Cat. No.: B12113483

Get Quote

Executive Summary
(Des-Asp1, Ile8)-Angiotensin II (also known as [Ile7]-Angiotensin III) is a potent, selective

peptide antagonist of the Angiotensin II type 1 (AT1) and type 2 (AT2) receptors [1]. Widely

utilized in cardiovascular, renal, and neurological research to study the renin-angiotensin

system, proper handling and reconstitution of this heptapeptide are critical for maintaining its

structural integrity and biological efficacy [4]. This application note provides a comprehensive,

mechanistically grounded guide to its solubility profile, contrasting aqueous (Water/PBS) and

organic (DMSO) solvent systems, alongside field-proven reconstitution protocols.

Physicochemical Properties & Mechanistic
Solubility Profile
Understanding the molecular architecture of (Des-Asp1, Ile8)-Angiotensin II is essential for

predicting its solvent behavior and preventing experimental artifacts.

Sequence: Arg-Val-Tyr-Ile-His-Pro-Ile[2]
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Molecular Weight: 897.1 g/mol [2]

Molecular Formula: C43H68N12O9 [2]

The Causality of Solubility: Peptide solubility is dictated by the thermodynamic balance

between its hydrophilic and hydrophobic residues.

Aqueous Solubility (Water/PBS): The N-terminal Arginine (pKa ~12.5) and the internal

Histidine (pKa ~6.0) confer a net positive charge to the peptide at a slightly acidic to neutral

pH. This charge polarization enhances ion-dipole interactions with water molecules, allowing

for spontaneous dissolution at lower concentrations (< 5 mg/mL).

Organic Solubility (DMSO): The peptide contains a dense hydrophobic core consisting of

Valine, Tyrosine, Isoleucine, and Proline. At high concentrations, these non-polar side chains

can drive intermolecular aggregation via hydrophobic collapse and beta-sheet formation.

Dimethyl sulfoxide (DMSO), a polar aprotic solvent, effectively disrupts these intermolecular

hydrogen bonds and solvates the hydrophobic domains, enabling the generation of high-

density stock solutions (> 10 mg/mL) [3].

Solvent Comparison: Water vs. DMSO
Selecting the correct solvent is a function of the target concentration and the downstream

biological application. To ensure experimental success, consult the comparative data below.
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Parameter Ultrapure Water / PBS
Dimethyl Sulfoxide (100%
DMSO)

Primary Use Case
Direct use in cell culture and in

vivo models.

High-concentration stock

generation and cryostorage.

Maximum Solubility ~2 - 5 mg/mL > 10 - 20 mg/mL [3]

Biological Toxicity
None (Physiological

environment).

Cytotoxic at high final

concentrations.

Preparation Caveat
May require mild sonication or

pH adjustment.

Must be diluted prior to

biological assays (Final DMSO

< 0.1%).

Storage Stability
Susceptible to microbial growth

and hydrolysis.

Highly stable; prevents

aggregation during freeze-

thaw cycles.

Workflow Visualization
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Figure 1: Solvent selection and reconstitution workflow for (Des-Asp1,Ile8)-Angiotensin II.
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The following protocols are designed as self-validating systems to ensure maximum peptide

recovery, structural fidelity, and reproducibility across assays.

Protocol A: Aqueous Reconstitution (For Biological
Assays)
Use this protocol when the required concentration is ≤ 5 mg/mL and the presence of organic

solvents would confound assay results.

Equilibration: Remove the lyophilized peptide from -20°C storage and allow the sealed vial to

equilibrate to room temperature in a desiccator for 30 minutes.

Causality: Opening a cold vial introduces atmospheric condensation. Moisture rapidly

induces peptide hydrolysis and degrades the stability of the lyophilized powder.

Centrifugation: Briefly centrifuge the vial at 10,000 x g for 30 seconds.

Causality: Lyophilized powder often disperses onto the walls and cap during shipping.

Centrifugation ensures all material is pelleted at the bottom, preventing mass loss upon

opening.

Solvent Addition: Add the calculated volume of sterile, endotoxin-free Ultrapure Water or

PBS (pH 7.2 - 7.4) directly to the pellet.

Agitation: Vortex gently for 15-30 seconds.

Self-Validating Check: Hold the vial against a light source. The solution must be completely

transparent and colorless.

Troubleshooting: If the solution appears opalescent or contains micro-particulates, the

hydrophobic residues are resisting solvation. Place the vial in a room-temperature

ultrasonic water bath for 2-5 minutes. If cloudiness persists, add 1-2% (v/v) of 0.1 M Acetic

Acid to fully protonate the Histidine residue, which will instantly clarify the solution.

Protocol B: DMSO Reconstitution (For High-Density
Stocks)
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Use this protocol for generating concentrated stocks (> 5 mg/mL) for long-term cryostorage.

Preparation: Follow steps 1 and 2 from Protocol A to equilibrate and pellet the peptide.

Solvent Choice: Use only anhydrous, cell-culture grade DMSO (≥99.9% purity).

Causality: Standard laboratory DMSO is highly hygroscopic and absorbs atmospheric

moisture over time. Water-contaminated DMSO can trigger unpredictable peptide

precipitation and accelerated degradation.

Dissolution: Add the required volume of DMSO and pipette up and down 5-10 times. Avoid

introducing air bubbles, which can cause oxidation of the Tyrosine and Histidine residues.

Self-Validating Check: The peptide should dissolve instantaneously in DMSO, yielding a

crystal-clear solution without the need for sonication.

Aliquoting & Storage: Divide the stock solution into single-use aliquots using low-protein-

binding microcentrifuge tubes. Store immediately at -80°C.

Causality: Peptides containing hydrophobic regions (Ile, Val, Tyr) readily adsorb onto

standard polypropylene surfaces. Low-bind tubes prevent concentration loss.

Furthermore, aliquoting prevents repeated freeze-thaw cycles, which induce mechanical

shearing and irreversible peptide aggregation.

Downstream Application: Prior to the assay, dilute the DMSO stock into your working

biological buffer. Ensure the final DMSO concentration is < 0.1% (v/v) to prevent solvent-

induced cytotoxicity or off-target receptor modulation [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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